Cas no 2494-22-6 (N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester)

• Product Name: N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester
• CAS No: 2494-22-6
• MF: C₁₂H₁₃Cl₂NO₄
• MW: 306.141921758652
• CID: 3920208
• Update Time: 2025-06-08

N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(2,4-dichlorophenoxy)acetyl]-, ethyl ester
• N-[(2,4-Dichlorophenoxy)acetyl]glycine Ethyl Ester
• Glycine, N-[(2,4-dichlorophenoxy)acetyl]-, ethyl ester (7CI,8CI,9CI)
• N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester

• Inchi： 1S/C12H13Cl2NO4/c1-2-18-12(17)6-15-11(16)7-19-10-4-3-8(13)5-9(10)14/h3-5H,2,6-7H2,1H3,(H,15,16)
• InChI Key： OLXIAYCUGFCQRB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(COC1=CC=C(Cl)C=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester

Comprehensive Overview of N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester (CAS No. 2494-22-6)

N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester (CAS No. 2494-22-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. This ester derivative, characterized by its unique molecular structure, combines the 2,4-dichlorophenoxy moiety with an acetylglycine ethyl ester group, making it a subject of interest for its potential applications in plant growth regulation and intermediate synthesis.

In recent years, the demand for N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester has surged due to its role as a precursor in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential to modulate plant hormone pathways, a topic that aligns with the growing global focus on sustainable agriculture. Keywords such as "plant growth regulators", "agrochemical intermediates", and "ester derivatives in agriculture" frequently appear in scientific literature and search engine queries, reflecting the compound's relevance in modern agrochemical innovations.

The chemical properties of CAS No. 2494-22-6 are equally noteworthy. Its molecular formula, C₁₂H₁₃Cl₂NO₄, and a molar mass of approximately 306.14 g/mol, provide a foundation for its stability and reactivity. The presence of the ethyl ester group enhances its solubility in organic solvents, a feature that is critical for its application in formulation chemistry. This attribute is often highlighted in discussions about "solubility enhancement techniques" and "ester-based formulations", which are trending topics in pharmaceutical and agrochemical forums.

From a synthetic chemistry perspective, N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester serves as a versatile building block. Its 2,4-dichlorophenoxy component is a well-known fragment in herbicide chemistry, while the acetylglycine moiety introduces peptide-like characteristics. This dual functionality makes it a valuable candidate for researchers exploring "hybrid molecule design" and "multi-target agrochemicals", both of which are hot topics in the context of integrated pest management and eco-friendly crop protection strategies.

The compound's safety profile and environmental impact are also subjects of ongoing investigation. With increasing regulatory scrutiny on chemical usage in agriculture, queries like "biodegradability of dichlorophenoxy compounds" and "eco-friendly ester derivatives" are gaining traction. Preliminary studies suggest that CAS No. 2494-22-6 exhibits moderate persistence in soil, prompting further research into its degradation pathways—a critical consideration for sustainable agrochemical development.

In the pharmaceutical realm, the acetylglycine ethyl ester segment of this compound has sparked interest due to its structural similarity to amino acid derivatives. This has led to exploratory studies on its potential as a prodrug or a metabolic intermediate, aligning with the rising demand for "novel drug delivery systems" and "bioactive ester prodrugs". Such applications are frequently discussed in medicinal chemistry circles, particularly in the context of improving drug bioavailability.

Analytical methods for characterizing N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester have evolved alongside advancements in chromatography and spectroscopy. Techniques like HPLC-MS and NMR are commonly employed for purity assessment, reflecting the broader industry trend toward "high-resolution analytical verification" of specialty chemicals. These methods are crucial for quality control in both research and industrial settings, where consistency in intermediate compounds is paramount.

Market trends indicate a steady growth in the production of CAS No. 2494-22-6, driven by its dual utility in agrochemical and pharmaceutical research. Suppliers and manufacturers are increasingly focusing on "green synthesis routes" for such compounds, responding to the chemical industry's shift toward sustainable practices. This aligns with search trends emphasizing "environmentally benign chemical production", highlighting the compound's role in the broader narrative of green chemistry.

Future research directions for N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester may explore its potential in novel applications such as biostimulants or as a scaffold for drug discovery. The compound's structural flexibility positions it well for "molecular diversification studies", a key area of interest in both agrochemical and pharmaceutical innovation. As interdisciplinary research continues to bridge these fields, compounds like 2494-22-6 are likely to remain at the forefront of scientific inquiry.

In conclusion, N-(2,4-Dichlorophenoxy)acetylglycine Ethyl Ester represents a fascinating intersection of agrochemical and pharmaceutical chemistry. Its unique structural features, combined with growing industrial and academic interest, ensure its continued relevance in specialty chemical research. As sustainability and multi-functional compounds dominate scientific discourse, this compound's story is far from complete, with new chapters likely to emerge in the coming years.